Cas no 34718-92-8 (Uridine, 5'-amino-5'-deoxy-)
Uridine, 5'-amino-5'-deoxy- structure
Product Name:Uridine, 5'-amino-5'-deoxy-
CAS No:34718-92-8
MF:C9H13N3O5
MW:243.216622114182
CID:1470289
PubChem ID:11447886
Update Time:2025-04-20
Uridine, 5'-amino-5'-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- Uridine, 5'-amino-5'-deoxy-
- 1-[(2R,3R,4S,5R)-5-(aminomethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidine-2,4-dione
- 34718-92-8
- DTXSID10466214
- 5'-amino-5'-deoxyuridine
- DJYTWLADTBMTBF-XVFCMESISA-N
- SCHEMBL2509018
-
- Inchi: 1S/C9H13N3O5/c10-3-4-6(14)7(15)8(17-4)12-2-1-5(13)11-9(12)16/h1-2,4,6-8,14-15H,3,10H2,(H,11,13,16)/t4-,6-,7-,8-/m1/s1
- InChI Key: DJYTWLADTBMTBF-XVFCMESISA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1CN)O)O)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 243.08559
- Monoisotopic Mass: 243.08552052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 125.12
Uridine, 5'-amino-5'-deoxy- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
34718-92-8 (Uridine, 5'-amino-5'-deoxy-) Related Products
- 82740-98-5(Uridine-5',5'-D2)
- 61373-43-1(2'-O-Ethyluridine)
- 339094-41-6(2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-)
- 369656-75-7(Uridine-2-13C-1,3-15N2)
- 69-75-0(Uridine)
- 2140-76-3(2′-O-Methyluridine)
- 3705-45-1(Uridine-5-t)
- 2140-69-4(3-Methyluridine)
- 6038-59-1(3'-O-Methyluridine)
- 921930-23-6(1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione;dihydrate)
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